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For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-1-(4-lodophenyl)ethanamine hydrochloride is a chiral amine building block of interest in
medicinal chemistry and organic synthesis. Its structure, featuring a stereocenter and an iodo-
substituted phenyl ring, makes it a valuable precursor for the development of novel
pharmaceutical agents and other complex organic molecules. The presence of the iodine atom
allows for further functionalization through various cross-coupling reactions, while the chiral
amine moiety is a key feature in many biologically active compounds. This technical guide
provides an overview of its commercial availability, physicochemical properties, and synthetic
considerations.

Commercial Availability

(R)-1-(4-lodophenyl)ethanamine hydrochloride is commercially available from several
chemical suppliers. It is typically offered in research quantities with a purity of 98% or higher.[1]

[2]

Table 1: Commercial Supplier Information
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Molecular
. . Molecular .
Supplier Purity CAS Number Weight ( g/mol
Formula
)
Various >98% 1246649-06-8 CsH11CIIN 283.54

Note: The CAS number for the corresponding (S)-isomer hydrochloride is 1308650-40-9.[3]
The racemic form is also commercially available.

Physicochemical Properties

Detailed experimental data on the physical and chemical properties of (R)-1-(4-
lodophenyl)ethanamine hydrochloride are not extensively reported in publicly available
literature. However, based on its structure and data for similar compounds, the following

properties can be anticipated.

Table 2: Physicochemical Properties
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Property Value Notes
Molecular Formula CsH11CIIN Confirmed by suppliers.[1][2]
] Calculated from the molecular
Molecular Weight 283.54
formula.[1][2]
) ) ] Typical for amine hydrochloride
Appearance White to off-white solid
salts.
Expected to be a crystalline
Melting Point Not available solid with a defined melting
point.
Likely to decompose upon
Boiling Point Not available heating at atmospheric
pressure.
- ) Expected behavior for a
Solubility Soluble in water, methanol )
hydrochloride salt.
) As stated by commercial
Purity >98%

suppliers.[1][2]

Spectral Data

Specific spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for (R)-1-(4-
lodophenyl)ethanamine hydrochloride are not readily available in the public domain.
Researchers procuring this compound should rely on the Certificate of Analysis provided by the
supplier for detailed analytical data.

Synthesis

A specific, detailed experimental protocol for the synthesis of (R)-1-(4-lodophenyl)ethanamine
hydrochloride is not widely published. However, a general and plausible synthetic route can
be inferred from standard organic chemistry transformations and patent literature describing the
synthesis of similar primary amine hydrochlorides. A common approach involves the reductive
amination of 4-iodoacetophenone.

A potential synthetic workflow is outlined below:
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Caption: A plausible synthetic workflow for (R)-1-(4-lodophenyl)ethanamine hydrochloride.

Experimental Protocols
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Detailed, validated experimental protocols for the use of (R)-1-(4-lodophenyl)ethanamine
hydrochloride are scarce in peer-reviewed literature, suggesting its primary role as a building
block for further synthesis. Researchers should adapt standard protocols for reactions involving
chiral primary amines, such as amide bond formation, N-alkylation, and cross-coupling
reactions.

Biological Activity and Signaling Pathways

There is no readily available information in the public domain regarding the specific biological
activity or the involvement of (R)-1-(4-lodophenyl)ethanamine hydrochloride in any signaling
pathways. Its utility in drug discovery is primarily as a synthetic intermediate for the preparation
of more complex molecules that may possess biological activity.

Safety Information

A specific Safety Data Sheet (SDS) for (R)-1-(4-lodophenyl)ethanamine hydrochloride is not
widely accessible. However, based on the known hazards of similar chemical compounds, it
should be handled with care in a laboratory setting. Potential hazards may include:

o Skin and eye irritation.
o Harmful if swallowed or inhaled.

Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood.

Conclusion

(R)-1-(4-lodophenyl)ethanamine hydrochloride is a commercially available chiral building
block with potential applications in the synthesis of complex organic molecules, particularly in
the field of drug discovery. While detailed physicochemical and biological data are limited in the
public domain, its structure offers versatile opportunities for synthetic elaboration. Researchers
are advised to obtain a Certificate of Analysis and Safety Data Sheet from their supplier and to
handle the compound with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Profile of (R)-1-
(4-lodophenyl)ethanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577831#commercial-availability-of-r-1-4-iodophenyl-
ethanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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